2-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-ethylpyrimidine

• IUPAC Name: 2-[3-[(4-chloropyrazol-1-yl)methyl]azetidin-1-yl]-5-ethylpyrimidine
• InChI: InChI=1S/C13H16ClN5/c1-2-10-3-15-13(16-4-10)18-6-11(7-18)8-19-9-12(14)5-17-19/h3-5,9,11H,2,6-8H2,1H3
• InChI Key: UQCHYUBMGPTOEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CC(C2)CN3C=C(C=N3)Cl
• Molecular Formula: C13H16ClN5
• Molecular Weight: 277.75 g/mol

Description

The compound “2-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-ethylpyrimidine” is a complex organic molecule that contains several functional groups, including a pyrazole ring, an azetidine ring, and a pyrimidine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The pyrazole and pyrimidine rings are aromatic and planar, while the azetidine ring is a three-membered ring, which could introduce some strain into the molecule. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrazole, azetidine, and pyrimidine rings. These functional groups can participate in a variety of chemical reactions. For example, pyrazoles can undergo reactions at the nitrogen atoms or at the carbon adjacent to the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrogen atoms and the chlorine atom could impact its solubility in different solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have been studied for their biological activity, including antileishmanial and antimalarial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future research directions for this compound would likely involve further exploration of its potential biological activities. This could include in vitro and in vivo studies to evaluate its efficacy and toxicity, as well as mechanistic studies to understand its mode of action.